Cas no 26883-38-5 (Pyridine,4-(hexyloxy)-, 1-oxide)

• Product Name: Pyridine,4-(hexyloxy)-, 1-oxide
• CAS No: 26883-38-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 250179
• Update Time: 2024-01-26

Pyridine,4-(hexyloxy)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(hexyloxy)-, 1-oxide
• Pyridine, 4-(hexyloxy)-, 1-oxide (8CI,9CI)
• Reaxys ID: 1453863
• Pyridine, 4-(hexyloxy)-, 1-oxide

• Inchi： 1S/C11H17NO2/c1-2-3-4-5-10-14-11-6-8-12(13)9-7-11/h6-9H,2-5,10H2,1H3
• InChI Key： SBYFQVXAFZZSRM-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=C(OCCCCCC)C=1

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.7A^2

Experimental Properties

• PSA: 36.17